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Introduction
Gastrin-17 (G-17) is a crucial peptide hormone primarily responsible for stimulating gastric acid

secretion and regulating the growth of the gastric mucosa.[1] Dysregulation of Gastrin-17 has

been implicated in various gastrointestinal pathologies, including atrophic gastritis and gastric

cancer.[2][3] Accurate quantification of Gastrin-17 in biological matrices is therefore essential

for both clinical diagnostics and therapeutic development. While immunoassays have

traditionally been employed for this purpose, they can suffer from cross-reactivity and a lack of

standardization.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has

emerged as a superior alternative, offering high specificity, sensitivity, and multiplexing

capabilities for the simultaneous quantification of different gastrin isoforms.[4][5][6]

This document provides detailed application notes and protocols for the quantitative analysis of

Gastrin-17 in human serum or plasma using LC-MS/MS.

Signaling Pathways of Gastrin-17
Gastrin-17 exerts its biological effects primarily through the cholecystokinin B receptor

(CCKBR), a G-protein coupled receptor. Upon binding, it activates multiple downstream

signaling pathways that influence cell proliferation, migration, and survival. One of the key

pathways implicated in gastric cancer is the Wnt/β-catenin signaling cascade.
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

1. Serum/Plasma Collection

2. Internal Standard Spiking

3. Anion-Exchange SPE

4. Elution

5. Drying

6. Reconstitution

7. Liquid Chromatography

8. Mass Spectrometry (MRM)

9. Peak Integration

10. Calibration Curve Generation

11. Concentration Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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